Cas no 1695645-20-5 (2-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-1-amine)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-1-amine
• CAS No: 1695645-20-5
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5702281
• PubChem ID: 130494574
• Update Time: 2025-06-30

2-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1695645-20-5
• EN300-1132390
• 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine
• Bicyclo[2.2.1]heptane-2-ethanamine, β,β-dimethyl-
• 2-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-1-amine

• Inchi： 1S/C11H21N/c1-11(2,7-12)10-6-8-3-4-9(10)5-8/h8-10H,3-7,12H2,1-2H3
• InChI Key： NTQGKLLKESRYEG-UHFFFAOYSA-N
• SMILES： C(C1CC2CCC1C2)(C)(C)CN

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 222.3±8.0 °C(Predicted)
• pka: 10.61±0.10(Predicted)

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-1-amine

Comprehensive Overview of 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine (CAS No. 1695645-20-5): Properties, Applications, and Innovations

The compound 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine (CAS No. 1695645-20-5) is a structurally unique amine derivative featuring a bicyclo[2.2.1]heptane (norbornane) framework. This molecular architecture endows it with distinct steric and electronic properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemistry. The presence of the 2-methylpropan-1-amine moiety further enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for bridged bicyclic compounds like 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine has surged due to their applications in drug discovery. Researchers are particularly intrigued by their potential as chiral building blocks for asymmetric synthesis, a hot topic in medicinal chemistry. The rigid norbornane scaffold is known to improve metabolic stability and bioavailability, addressing key challenges in modern therapeutics.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Its synthesis often involves catalytic methods, reducing waste and energy consumption—a priority for environmentally conscious manufacturers. Additionally, its compatibility with bio-based solvents positions it as a candidate for eco-friendly formulations, resonating with global trends toward circular economies.

Analytical characterization of CAS No. 1695645-20-5 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its high purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions also makes it suitable for formulation development, another area of intense research.

Beyond pharmaceuticals, 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine finds niche applications in advanced materials. Its rigid backbone can enhance polymer properties, such as thermal resistance and mechanical strength, relevant to aerospace and electronics industries. This versatility has spurred patent filings and collaborations across academia and industry.

Frequently asked questions about this compound include its synthetic routes, handling precautions, and commercial availability. While it is not classified as hazardous, standard laboratory safety protocols should always be followed. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low temperature) to ensure longevity.

In summary, 2-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-1-amine represents a convergence of innovation and practicality. Its multifaceted applications—from drug design to material engineering—highlight its value in contemporary science. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and material sustainability, cementing its relevance for years to come.